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Abstract
Dibutyl sulphoxide (DBSO) is an organosulfur compound with the chemical formula

(C₄H₉)₂SO. While it has applications in various chemical syntheses, a comprehensive

understanding of its environmental impact and degradation pathways is markedly deficient in

publicly available scientific literature. This technical guide synthesizes the limited existing data

on DBSO, addresses significant data gaps by providing read-across information from

analogous compounds, and outlines the standardized experimental protocols required to

robustly assess its environmental fate and ecotoxicity. This document is intended for

researchers, scientists, and drug development professionals who may utilize DBSO and require

a thorough understanding of its environmental profile.

Introduction
Dibutyl sulphoxide (CAS No: 2168-93-6) is a member of the sulfoxide family of organic

compounds. Its physicochemical properties, particularly its polarity and solvent capabilities,

make it a compound of interest in chemical research and development. However, the

introduction of any chemical into wider use necessitates a thorough evaluation of its potential

environmental consequences. At present, there is a significant lack of empirical data

concerning the ecotoxicity, biodegradability, and environmental persistence of DBSO. Safety

Data Sheets (SDS) for DBSO often state that it contains "no substances known to be

hazardous to the environment or not degradable in waste water treatment plants," yet
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concurrently report "no information available" for crucial endpoints such as persistence,

degradability, and bioaccumulation potential[1].

This guide aims to:

Present the known physicochemical and toxicological properties of Dibutyl sulphoxide.

Summarize the critical data gaps in its environmental profile.

Provide a comparative analysis using data from the structurally similar compound, Dimethyl

sulfoxide (DMSO), and the related compound, Dibutyl sulphide.

Detail the standard experimental protocols necessary to determine the environmental impact

and degradation of DBSO.

Propose the use of in silico methods, such as Quantitative Structure-Activity Relationship

(QSAR) models, for preliminary risk assessment.

Physicochemical Properties and Mammalian
Toxicity
A summary of the known properties of Dibutyl sulphoxide is presented in Table 1. Limited

toxicological data is available, with an acute intraperitoneal LD50 of 378 mg/kg in rats,

indicating moderate acute toxicity in mammals via this route of exposure[2][3].
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Property Value Reference

Chemical Formula C₈H₁₈OS [2]

Molecular Weight 162.30 g/mol [2]

CAS Number 2168-93-6 [1]

Appearance
White to pale yellow

hygroscopic solid
[2]

Melting Point 31-34 °C [1]

Boiling Point 249-251 °C [1]

Density 0.832 g/mL at 25 °C

Flash Point 121 °C (closed cup) [1]

Acute Mammalian Toxicity
LD50 (Rat, intraperitoneal) =

378 mg/kg
[2][3]

Environmental Fate and Ecotoxicity: A Data Gap
Analysis
A thorough review of scientific literature reveals a significant absence of empirical data on the

environmental fate and ecotoxicity of Dibutyl sulphoxide. To provide context and a basis for

preliminary assessment, a read-across approach is employed, utilizing data from Dimethyl

sulfoxide (DMSO), the most well-studied sulfoxide, and Dibutyl sulphide, which shares the butyl

chains and sulfur atom (in a different oxidation state).

Read-Across from Dimethyl Sulfoxide (DMSO)
DMSO is a widely used solvent and is generally considered to have low ecotoxicity. However,

studies have shown that it can induce metabolic and behavioral changes in aquatic organisms,

even at low concentrations[4][5]. Table 2 summarizes the ecotoxicological data for DMSO.
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Endpoint Organism Value (mg/L)
Test Guideline /
Reference

Acute Toxicity (Fish)
Danio rerio (Zebra

fish)
LC50 > 25,000 OECD 203[6]

Acute Toxicity

(Invertebrate)

Daphnia magna

(Water flea)
EC50 = 24,600 OECD 202[6]

In terms of degradation, DMSO is readily biodegradable. However, its degradation can lead to

the formation of metabolites like dimethyl sulfide and dimethyl sulfone[7]. The oxidation of

DMSO by advanced oxidation processes can yield methanesulfinate, methanesulfonate,

formaldehyde, and formic acid[8].

Insights from Dibutyl Sulphide
While not a sulfoxide, Dibutyl sulphide provides insight into the potential toxicity of the butyl-

sulfur structure. The Safety Data Sheet for Dibutyl sulphide explicitly states that it is "Toxic to

aquatic life"[9]. This suggests that the presence of butyl groups attached to a sulfur atom may

be a source of aquatic toxicity, a concern that should be investigated for DBSO.

Recommended Experimental Protocols for
Environmental Assessment
To address the identified data gaps, a suite of standardized tests should be conducted. The

following sections detail the recommended experimental protocols based on OECD guidelines.

Biodegradability Testing
The "readily biodegradable" status of DBSO should be assessed using one of the OECD 301

series tests. The OECD 301B (CO₂ Evolution Test) is a suitable method.

Experimental Protocol: OECD 301B - CO₂ Evolution Test

Test System: A defined volume of mineral medium is inoculated with microorganisms from a

sewage treatment plant.
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Test Substance Addition: Dibutyl sulphoxide is added as the sole source of organic carbon

at a concentration of 10-20 mg/L.

Incubation: The test vessels are sealed and incubated in the dark at a constant temperature

(20-24°C) for 28 days.

CO₂ Measurement: The amount of CO₂ evolved from the microbial degradation of DBSO is

measured at regular intervals. This can be done by trapping the CO₂ in a barium hydroxide

or sodium hydroxide solution and titrating the remaining hydroxide, or by using an infrared

CO₂ analyzer.

Data Analysis: The percentage of biodegradation is calculated by comparing the amount of

CO₂ produced to the theoretical maximum amount (ThCO₂) based on the chemical formula

of DBSO. A substance is considered "readily biodegradable" if it reaches a 60% degradation

level within a 10-day window during the 28-day test period.

Preparation

Test Incubation (28 days)
Analysis

Mineral Medium

Sealed Test FlaskActivated Sludge
(Inoculum)

Dibutyl Sulphoxide
(Test Substance)

CO₂ Absorption
(e.g., Ba(OH)₂)
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IR Analysis

% Biodegradation
vs. ThCO₂
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Workflow for OECD 301B Biodegradability Test.

Aquatic Ecotoxicity Testing
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A baseline set of acute aquatic toxicity tests should be performed on representatives of three

trophic levels: fish, aquatic invertebrates, and algae.

Experimental Protocols:

Fish, Acute Toxicity Test (OECD 203): Typically conducted on rainbow trout (Oncorhynchus

mykiss) or zebrafish (Danio rerio). Fish are exposed to a range of DBSO concentrations for

96 hours, and the LC50 (the concentration lethal to 50% of the test population) is

determined.

Daphnia sp., Acute Immobilisation Test (OECD 202):Daphnia magna are exposed to various

concentrations of DBSO for 48 hours. The EC50 (the concentration causing immobilisation in

50% of the daphnids) is calculated.

Alga, Growth Inhibition Test (OECD 201): A green alga species (e.g., Raphidocelis

subcapitata) is exposed to different concentrations of DBSO for 72 hours. The inhibition of

growth is measured, and the EC50 (the concentration causing a 50% reduction in growth

rate) is determined.

Fish (OECD 203) Invertebrate (OECD 202) Algae (OECD 201)

Dibutyl Sulphoxide
(Test Substance)

Rainbow Trout or
Zebrafish Daphnia magna R. subcapitata

96h LC50 48h EC50
(Immobilisation)

72h EC50
(Growth Inhibition)
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Standard Aquatic Ecotoxicity Testing Scheme.
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Potential Degradation Pathways
In the absence of experimental data for DBSO, a hypothetical microbial degradation pathway

can be proposed based on known metabolic routes for alkylated compounds and sulfoxides.

The primary routes of attack would likely be oxidation of the sulfur atom or oxidation of the butyl

chains.

Sulfoxidation: The sulfoxide moiety could be oxidized to the corresponding sulfone, Dibutyl

sulfone. This is a common metabolic pathway for sulfoxides.

Omega- and Beta-Oxidation of Alkyl Chains: The terminal methyl group of a butyl chain could

be oxidized to a carboxylic acid (omega-oxidation), followed by sequential two-carbon

cleavage (beta-oxidation).

Dibutyl Sulphoxide

Dibutyl Sulfone

Sulfoxidation

Carboxypropyl
Butyl Sulphoxide

ω-Oxidation

Further Metabolites

Acetate + 
Methylpropyl

Butyl Sulphoxide
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CO₂ + H₂O
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Hypothetical Microbial Degradation Pathways for DBSO.

In Silico Assessment: QSAR
In the absence of empirical data, Quantitative Structure-Activity Relationship (QSAR) models

can provide initial estimates of toxicity. QSAR models use the chemical structure of a

compound to predict its properties, including ecotoxicity. Various freely available and

commercial software packages (e.g., ECOSAR) can be used to predict the acute toxicity

(LC50/EC50) of DBSO to fish, daphnia, and algae based on its structural similarity to other

tested compounds. While not a substitute for experimental data, QSAR results are valuable for

prioritizing testing needs and for preliminary risk assessment.

Conclusion and Recommendations
There is a critical lack of data on the environmental impact and degradation of Dibutyl
sulphoxide. The available information is insufficient to perform a credible environmental risk

assessment. Based on this review, the following actions are recommended:

Data Generation: A comprehensive suite of environmental testing should be commissioned

for DBSO, including, at a minimum, an OECD 301 ready biodegradability test and acute

ecotoxicity tests on fish, daphnia, and algae (OECD 203, 202, and 201).

Metabolite Identification: During biodegradation studies, analytical methods should be

employed to identify the primary degradation products to assess their potential for

persistence or toxicity.

In Silico Screening: QSAR modeling should be performed to provide preliminary estimates of

toxicity and to help guide the design of future ecotoxicological studies.

Cautious Use: Until robust environmental data is available, professionals using DBSO should

handle it with the assumption that it may have aquatic toxicity and may not be readily

biodegradable, implementing appropriate waste disposal procedures to prevent its release

into the environment.

This technical guide highlights the necessity of applying established environmental testing

principles to compounds like Dibutyl sulphoxide to ensure that their use does not lead to

unforeseen environmental consequences.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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